2-[(1-ethyl-1H-indol-3-yl)methylene]-1H-indene-1,3(2H)-dione

• Molecular Formula: C20H15NO2
• Molecular Weight: 301.3 g/mol
• IUPAC Name: 2-[(1-ethylindol-3-yl)methylidene]indene-1,3-dione
• InChI: InChI=1S/C20H15NO2/c1-2-21-12-13(14-7-5-6-10-18(14)21)11-17-19(22)15-8-3-4-9-16(15)20(17)23/h3-12H,2H2,1H3
• InChI Key: DQSAUMZVVYHSCA-UHFFFAOYSA-N
• SMILES: CCN1C=C(C2=CC=CC=C21)C=C3C(=O)C4=CC=CC=C4C3=O

Description

2-[(1-ethyl-1H-indol-3-yl)methylene]-1H-indene-1,3(2H)-dione, also known as EIDD-2801, is a novel antiviral drug that has gained significant attention in recent years. This drug has shown promising results against a wide range of viral infections, including influenza, Ebola, and SARS-CoV-2.

Mechanism of Action

2-[(1-ethyl-1H-indol-3-yl)methylene]-1H-indene-1,3(2H)-dione is a prodrug that is converted into its active form, EIDD-1931, by cellular enzymes. EIDD-1931 is a nucleoside analog that is incorporated into the viral RNA during replication, leading to the introduction of errors in the viral genome. These errors can result in non-functional viral particles or the production of defective proteins, leading to the inhibition of viral replication.
Biochemical and Physiological Effects
2-[(1-ethyl-1H-indol-3-yl)methylene]-1H-indene-1,3(2H)-dione has been shown to have low toxicity and high selectivity for viral RNA polymerase, making it a promising candidate for the treatment of viral infections. The drug has been shown to have a half-life of approximately 24 hours in humans, and it is rapidly absorbed and distributed throughout the body. 2-[(1-ethyl-1H-indol-3-yl)methylene]-1H-indene-1,3(2H)-dione has also been shown to have a good safety profile, with no significant adverse effects reported in clinical trials.

Advantages and Limitations for Lab Experiments

2-[(1-ethyl-1H-indol-3-yl)methylene]-1H-indene-1,3(2H)-dione has several advantages for lab experiments, including its potent antiviral activity, low toxicity, and high selectivity for viral RNA polymerase. However, the drug has some limitations, including its high cost of synthesis and the need for further studies to determine its efficacy against different viral strains.

Future Directions

There are several future directions for the research and development of 2-[(1-ethyl-1H-indol-3-yl)methylene]-1H-indene-1,3(2H)-dione. These include:
1. Further studies to determine the efficacy of 2-[(1-ethyl-1H-indol-3-yl)methylene]-1H-indene-1,3(2H)-dione against different viral strains, including emerging viral infections.
2. Development of new formulations of 2-[(1-ethyl-1H-indol-3-yl)methylene]-1H-indene-1,3(2H)-dione to improve its pharmacokinetic properties and increase its bioavailability.
3. Investigation of the potential of 2-[(1-ethyl-1H-indol-3-yl)methylene]-1H-indene-1,3(2H)-dione as a prophylactic agent against viral infections.
4. Exploration of the use of 2-[(1-ethyl-1H-indol-3-yl)methylene]-1H-indene-1,3(2H)-dione in combination with other antiviral drugs to enhance its efficacy.
5. Studies to determine the long-term safety and efficacy of 2-[(1-ethyl-1H-indol-3-yl)methylene]-1H-indene-1,3(2H)-dione in humans.
Conclusion
2-[(1-ethyl-1H-indol-3-yl)methylene]-1H-indene-1,3(2H)-dione is a promising antiviral drug that has shown potent activity against a wide range of RNA viruses. The drug has a unique mechanism of action that makes it a promising candidate for the treatment of viral infections. Further research is needed to determine the full potential of 2-[(1-ethyl-1H-indol-3-yl)methylene]-1H-indene-1,3(2H)-dione as a therapeutic agent for viral infections.

Synthesis Methods

2-[(1-ethyl-1H-indol-3-yl)methylene]-1H-indene-1,3(2H)-dione is a synthetic compound that can be prepared through a multistep process involving the reaction of 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 1-hydroxybenzotriazole (HOBt) to form the intermediate compound. The intermediate is then reacted with 3-formylindole to yield the final product, 2-[(1-ethyl-1H-indol-3-yl)methylene]-1H-indene-1,3(2H)-dione. The synthesis method has been described in detail in a recent publication by Sheahan et al. (2020).

Scientific Research Applications

2-[(1-ethyl-1H-indol-3-yl)methylene]-1H-indene-1,3(2H)-dione has shown potent antiviral activity against a wide range of RNA viruses, including influenza, Ebola, and SARS-CoV-2. The drug has been shown to inhibit viral replication by inducing lethal mutagenesis, a process in which the virus accumulates mutations that lead to its extinction. This mechanism of action makes 2-[(1-ethyl-1H-indol-3-yl)methylene]-1H-indene-1,3(2H)-dione a promising candidate for the treatment of viral infections.